2,3-Dichloro-5-nitrothiophene

• Molecular Formula: C4HCl2NO2S
• Molecular Weight: 198.03 g/mol
• IUPAC Name: 2,3-dichloro-5-nitrothiophene
• InChI: InChI=1S/C4HCl2NO2S/c5-2-1-3(7(8)9)10-4(2)6/h1H
• InChI Key: TWLCOAXZOFXSMK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1Cl)Cl)[N+](=O)[O-]

Description

2,3-Dichloro-5-nitrothiophene is a useful research compound. Its molecular formula is C4HCl2NO2S and its molecular weight is 198.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3-Dichloro-5-nitrothiophene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-Dichloro-5-nitrothiophene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-nitrothiophene (10.0 g, 77.5 mmol) in 60 ml of chloroform is added aluminum chloride (6.0 g, 45.0 mmol). The mixture is cooled to 10° and chlorine gas is bubbled through for 3 hours at 25°-30°. Nitrogen gas is then bubbled through the mixture for 10 min., after which the mixture is poured into ice water and extracted with chloroform. The combined chloroform layers are washed with water and with brine and dried to give 2-nitro-4,5-dichlorothiophene.